1-methyl-2-oxo-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)-1,2-dihydropyridine-3-carboxamide
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Description
1-methyl-2-oxo-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H16F3N3O3 and its molecular weight is 367.328. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding in Anticonvulsant Enaminones
Research on anticonvulsant enaminones, including compounds with dihydropyridine structures, highlights the significance of hydrogen bonding and molecular conformations. These studies detail how molecular interactions contribute to the compounds' biological activities, providing a foundation for understanding how similar compounds might be explored for neurological or pharmacological applications (Kubicki, Bassyouni, & Codding, 2000).
Antibacterial Activity of Pyridonecarboxylic Acids
Investigations into pyridonecarboxylic acids reveal the synthesis and evaluation of compounds for antibacterial activity. This research illustrates how modifications to the chemical structure, including the amino and hydroxy substitutions, impact the biological efficacy against bacterial strains, offering a methodology for developing new antibacterial agents (Egawa et al., 1984).
Enantioselective Reductions with Chiral Bridged Dihydropyridines
Studies on chiral bridged macrocyclic dihydropyridines for enantioselective reductions demonstrate the utility of these compounds in synthetic chemistry. The research provides insights into the synthesis and structural effects of these compounds, which can be crucial for developing pharmaceuticals with specific chiral properties (Talma et al., 1985).
Synthesis and Structure of Diflunisal Carboxamides
Research on the synthesis and crystal structure of diflunisal carboxamides, which are derived from anti-inflammatory drugs, sheds light on how modifications to the molecular structure influence the compound's properties and interactions. This research can inform the design of new compounds with potential therapeutic applications (Zhong et al., 2010).
Properties
IUPAC Name |
1-methyl-2-oxo-N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F3N3O3/c1-23-8-2-3-13(16(23)26)15(25)22-12-6-4-11(5-7-12)9-14(24)21-10-17(18,19)20/h2-8H,9-10H2,1H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJMAPMSLSTVGGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.